![molecular formula C19H23N3O5S B2604024 1-(3,4-Dimethoxyphenyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea CAS No. 1203374-79-1](/img/structure/B2604024.png)
1-(3,4-Dimethoxyphenyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea
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Description
1-(3,4-Dimethoxyphenyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)urea is a useful research compound. Its molecular formula is C19H23N3O5S and its molecular weight is 405.47. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
1,3,5-triazinyl urea derivatives have demonstrated significant efficacy as corrosion inhibitors for mild steel in acidic solutions. These compounds, including derivatives such as 1-(4-cyclohexyl amino)-6-(3,4-dimethoxy phenyl ethyl amino)-1,3,5-triazin-2-yl)-3-p-tolyurea, form a protective layer on the metal surface, effectively preventing corrosion. The mechanism involves the adsorption of the molecules onto the steel surface through active centers in the compounds (Mistry, Patel, Patel, & Jauhari, 2011).
Anticancer Activity
Certain urea derivatives have been synthesized and tested for their anticancer properties. Some compounds, particularly the newly synthesized ones like N-(1,3-benzothiazol-2-yl)-N'-(3-methylphenyl)urea, have shown promising in vitro anticancer activity against specific cancer cell lines, such as prostate cancer cells. These compounds have been characterized by advanced spectroscopic techniques and have demonstrated significant inhibitory effects on certain enzymes as well as cancer cell lines (Mustafa, Perveen, & Khan, 2014).
Antiproliferative Effects
Diaryl urea derivatives, particularly 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, have been designed and synthesized for their antiproliferative activity against various cancer cell lines. These compounds have shown significant effects, with some demonstrating potent inhibitory activity comparable to that of known inhibitors. Such derivatives hold potential as new anticancer agents and potential BRAF inhibitors for further research (Feng et al., 2020).
Structural and Computational Studies
Nitrogen-centered urazole radicals and their dimeric forms have been subject to structural and computational studies. The determination of the structure of these dimers, like 1,2-(2,4-dimethylphenyl)-2-[2-(2,4-dimethylphenyl)-4-methyl-3,5-dioxo-1,2,4-triazolidin-1-yl]-4-methyl-1,2,4-triazolidine-3,5-dione, through X-ray crystallography has provided insights into their conformation and the interesting shielding effects in the NMR spectrum. Such information aids in understanding the chemical behavior and potential applications of these compounds (Martin & Breton, 2017).
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]urea |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H23N3O5S/c1-13-5-7-15(22-9-4-10-28(22,24)25)12-16(13)21-19(23)20-14-6-8-17(26-2)18(11-14)27-3/h5-8,11-12H,4,9-10H2,1-3H3,(H2,20,21,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMWPEHCEVPJUTF-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)NC3=CC(=C(C=C3)OC)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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